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An In-depth Technical Guide to the Spectroscopic Characterization of 2-(Chloromethyl)allyl-
trimethylsilane

Authored by a Senior Application Scientist
This guide provides a comprehensive analysis of the spectroscopic data for 2-
(Chloromethyl)allyl-trimethylsilane, a bifunctional reagent of significant interest in synthetic

organic chemistry. As a versatile building block, it combines the reactivity of an allylsilane with

that of an allyl chloride. Accurate interpretation of its spectroscopic signature is paramount for

researchers in materials science, drug development, and synthetic methodology to verify its

purity, confirm its structure, and monitor its transformations. This document is structured to

provide not just the data, but the underlying scientific principles and practical insights for its

application.

Molecular Structure and Chemical Properties
2-(Chloromethyl)allyl-trimethylsilane possesses the chemical formula C₇H₁₅ClSi and a

molecular weight of 162.73 g/mol .[1] Its structure is characterized by a central allyl group
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substituted with a chloromethyl group at the 2-position and a trimethylsilyl group at the 3-

position. This unique arrangement allows for diverse reactivity, leveraging the well-established

chemistry of both allylsilanes (e.g., in Hosomi-Sakurai reactions) and allyl chlorides (e.g., in

nucleophilic substitutions).[2][3]

Key Physical Properties:

Form: Liquid[4]

Boiling Point: 162-163 °C at 768 mmHg[4]

Density: 0.899 g/mL at 25 °C[4]

Refractive Index: n20/D 1.453[4]

Caption: Figure 1: Annotated structure of 2-(Chloromethyl)allyl-trimethylsilane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of this molecule. The

asymmetry of the molecule leads to distinct signals for each carbon and proton environment.

¹H NMR Spectroscopy
The proton NMR spectrum provides a wealth of information regarding the connectivity and

electronic environment of the hydrogen atoms. The presence of the electron-donating

trimethylsilyl group and the electron-withdrawing chloromethyl group creates a distinctive

chemical shift pattern.

Proton Label
Chemical Shift

(δ, ppm)
Multiplicity Integration Assignment

(a) ~0.0 Singlet 9H Si(CH₃)₃

(b) ~4.8 - 5.0 Multiplet 2H =CH₂

(c) ~1.7 Singlet 2H Si-CH₂

(d) ~4.1 Singlet 2H Cl-CH₂
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Data sourced from Sigma-Aldrich and interpreted based on established principles.[1]

Expert Interpretation:

Signal (a) at ~0.0 ppm: This intense singlet, integrating to nine protons, is characteristic of

the three equivalent methyl groups on the silicon atom. The strong shielding effect of silicon

shifts this signal significantly upfield, often near the tetramethylsilane (TMS) reference.

Signals (b) at ~4.8-5.0 ppm: These signals in the olefinic region correspond to the two

geminal protons on the terminal carbon of the double bond. Their slight difference in

chemical shift and potential for complex splitting arise from their diastereotopic relationship.

Signal (c) at ~1.7 ppm: This singlet, integrating to two protons, is assigned to the methylene

group adjacent to the silicon atom. The β-silicon effect, where the silicon atom stabilizes a

partial positive charge on the β-carbon, contributes to its specific chemical shift.

Signal (d) at ~4.1 ppm: This singlet corresponds to the methylene protons of the

chloromethyl group. The strong deshielding effect of the adjacent electronegative chlorine

atom shifts this signal significantly downfield.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum confirms the carbon framework of the molecule.

Carbon Atom Chemical Shift (δ, ppm) Assignment

1 ~114 =CH₂

2 ~145 C=CH₂

3 ~25 Si-CH₂

4 ~49 Cl-CH₂

5 ~ -1.5 Si(CH₃)₃

Data sourced from Sigma-Aldrich and interpreted based on established principles.[1]

Expert Interpretation:
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Signals at ~114 and ~145 ppm: These two signals in the downfield region are characteristic

of the sp²-hybridized carbons of the alkene. The quaternary carbon (C2) is further downfield

than the terminal methylene carbon (C1).

Signal at ~25 ppm: This signal corresponds to the methylene carbon (C3) directly attached to

the silicon atom.

Signal at ~49 ppm: The methylene carbon (C4) bonded to chlorine appears at this downfield

position due to the strong deshielding effect of the halogen.

Signal at ~ -1.5 ppm: The carbons of the trimethylsilyl group are highly shielded and appear

upfield, often at a negative chemical shift relative to TMS.

Infrared (IR) Spectroscopy
IR spectroscopy is instrumental in identifying the key functional groups present in the molecule.

Frequency (cm⁻¹) Vibration Type Intensity

~3080 =C-H stretch Medium

~2955, ~2898 C-H stretch (sp³) Strong

~1635 C=C stretch Medium

~1250 Si-CH₃ symmetric bend Strong

~850 Si-C stretch Strong

~700 C-Cl stretch Medium-Strong

Data sourced from Sigma-Aldrich and interpreted based on established principles.[1]

Expert Interpretation:

C-H Stretching: The presence of both sp² (~3080 cm⁻¹) and sp³ (~2955, 2898 cm⁻¹) C-H

stretching frequencies confirms the existence of both alkene and alkane-like C-H bonds.[5]

C=C Stretching: The absorption at ~1635 cm⁻¹ is a clear indication of the carbon-carbon

double bond.[5]
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Silicon-Carbon Vibrations: The very strong peaks at ~1250 cm⁻¹ and ~850 cm⁻¹ are highly

characteristic of the trimethylsilyl group and are diagnostic for its presence.

C-Cl Stretching: The absorption around 700 cm⁻¹ is consistent with the stretching vibration of

the carbon-chlorine bond.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern,

which serves as a fingerprint for the molecule's structure.

Molecular Ion (M⁺): The mass spectrum will show a molecular ion peak cluster

corresponding to the molecular weight of 162.73 g/mol . Due to the natural isotopic

abundance of chlorine (³⁵Cl:³⁷Cl ≈ 3:1) and silicon, this cluster will appear at m/z 162 and

164 with an intensity ratio of approximately 3:1 for the chlorine isotopes.

Key Fragmentation Patterns:

[M - 15]⁺: Loss of a methyl group (•CH₃) from the trimethylsilyl moiety, resulting in a

fragment at m/z 147/149. This is a very common fragmentation pathway for trimethylsilyl

compounds.

[M - 49]⁺: Loss of the chloromethyl radical (•CH₂Cl), leading to a fragment at m/z 113.

m/z 73: A very abundant peak corresponding to the trimethylsilyl cation, [Si(CH₃)₃]⁺. This

is often the base peak in the mass spectra of trimethylsilyl compounds.

Experimental Workflow and Protocols
To ensure the acquisition of high-quality, reproducible spectroscopic data, adherence to

standardized protocols is essential.

Workflow Diagram
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Figure 2: Spectroscopic Analysis Workflow
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Process MS Data
(Identify M⁺ and fragment ions)

Correlate and Interpret Data
(Structure confirmation, purity assessment)

Generate Final Report

Click to download full resolution via product page

Caption: Figure 2: A typical workflow for the complete spectroscopic characterization of a liquid

sample.

Standard Operating Procedure: NMR Analysis
Sample Preparation: Accurately weigh approximately 5-10 mg of 2-(Chloromethyl)allyl-
trimethylsilane into a clean, dry NMR tube. Add approximately 0.5 mL of deuterated

chloroform (CDCl₃) containing 0.03% v/v TMS as an internal standard.

Instrument Setup: Use a standard 400 MHz (or higher) NMR spectrometer. Ensure the

instrument is properly tuned and shimmed for the specific probe and solvent.
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¹H NMR Acquisition:

Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

Spectral Width: ~16 ppm, centered around 4-5 ppm.

Acquisition Time: ~3-4 seconds.

Relaxation Delay (d1): 1-2 seconds.

Number of Scans: 8-16 scans for a good signal-to-noise ratio.

¹³C NMR Acquisition:

Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30').

Spectral Width: ~240 ppm, centered around 100-120 ppm.

Acquisition Time: ~1-2 seconds.

Relaxation Delay (d1): 2 seconds.

Number of Scans: 512-1024 scans, as ¹³C has a low natural abundance.

Data Processing: Perform a Fourier transform (FT), phase correction, and baseline

correction on the acquired Free Induction Decays (FIDs). Calibrate the ¹H spectrum to the

residual solvent peak (CHCl₃ at 7.26 ppm) or the internal TMS standard (0.00 ppm).

Calibrate the ¹³C spectrum to the CDCl₃ triplet (77.16 ppm).

Conclusion
The spectroscopic profile of 2-(Chloromethyl)allyl-trimethylsilane is distinct and highly

informative. Through a combined analysis of ¹H NMR, ¹³C NMR, IR, and mass spectrometry, its

structure can be unambiguously confirmed. The key spectral features—the upfield trimethylsilyl

signals in NMR, the characteristic Si-C vibrations in IR, and the dominant m/z 73 fragment in

MS—serve as reliable diagnostic markers. This guide provides the foundational data and

interpretive logic necessary for researchers to confidently utilize and characterize this important

synthetic intermediate.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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